Cas no 28541-77-7 (4-Bromophenyl beta-D-mannopyranoside)

4-Bromophenyl beta-D-mannopyranoside structure
28541-77-7 structure
Product Name:4-Bromophenyl beta-D-mannopyranoside
CAS No:28541-77-7
MF:C12H15BrO6
MW:335.147903680801
CID:1435006
Update Time:2024-08-15

4-Bromophenyl beta-D-mannopyranoside Chemical and Physical Properties

Names and Identifiers

    • 4-Bromophenyl beta-D-mannopyranoside
    • a-D-Mannopyranoside, 4-bromophenyl
    • LogP
    • α-D-Mannopyranoside, 4-bromophenyl
    • Inchi: 1S/C12H15BrO6/c13-6-1-3-7(4-2-6)18-12-11(17)10(16)9(15)8(5-14)19-12/h1-4,8-12,14-17H,5H2/t8-,9-,10+,11+,12+/m1/s1
    • InChI Key: XKNTYHQVRMHDHY-GCHJQGSQSA-N
    • SMILES: O(C1=CC=C(Br)C=C1)[C@H]1O[C@H](CO)[C@@H](O)[C@H](O)[C@@H]1O

Computed Properties

  • Exact Mass: 334.005
  • Monoisotopic Mass: 334.005
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 99.4A^2

Experimental Properties

  • Density: 1.739
  • Boiling Point: 528.688°C at 760 mmHg
  • Flash Point: 273.541°C
  • Refractive Index: 1.643
  • pka: 12.75±0.70(Predicted)
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd